A phosphoryl radical-initiated Atherton–Todd-type reaction under open air†
Chemical Communications Pub Date: 2019-12-20 DOI: 10.1039/C9CC09407E
Abstract
A phosphoryl radical-initiated Atherton–Todd-type reaction using air as the radical initiator and CHCl3 as the halogenating reagent for the phosphorylation of alcohols, phenols, and amines has been developed. This novel transformation provides a highly efficient route to important phosphinates, phosphinic amides, and phosphoramidates in up to 99% yield with a broad substrate scope under very mild conditions (48 examples).
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Journal Name:Chemical Communications
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CAS no.: 89640-58-4